Cas no 683247-59-8 (5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide)

• Product Name: 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• CAS No: 683247-59-8
• MF: C₁₆H₁₂ClN₃O₅S₂
• MW: 425.86658000946
• CID: 6008956
• PubChem ID: 4119288
• Update Time: 2025-11-01

5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• (Z)-5-chloro-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide
• Benzamide, 5-chloro-N-[3-methyl-6-(methylsulfonyl)-2(3H)-benzothiazolylidene]-2-nitro-
• SR-01000010459
• SR-01000010459-1
• 5-chloro-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide
• AKOS024602954
• 5-chloro-N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-nitrobenzamide
• 683247-59-8
• Oprea1_808521
• F1105-0452

• Inchi： 1S/C16H12ClN3O5S2/c1-19-13-6-4-10(27(2,24)25)8-14(13)26-16(19)18-15(21)11-7-9(17)3-5-12(11)20(22)23/h3-8H,1-2H3
• InChI Key： PWXPAYOOSWRASB-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(S(C)(=O)=O)C=C2S1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 424.9906905g/mol
• Monoisotopic Mass: 424.9906905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide

Introduction to 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS No. 683247-59-8) and Its Emerging Applications in Chemical Biology

The compound 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS No. 683247-59-8) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities. The presence of multiple functional groups, including a nitro group, a chloro substituent, and a methanesulfonyl moiety, contributes to its versatility and reactivity, making it a valuable scaffold for further derivatization and exploration.

Recent advancements in medicinal chemistry have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. The benzothiazole core is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, the structural motif of 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide incorporates elements that enhance its interaction with biological targets. The nitro group, for instance, can serve as a pharmacophore that modulates enzyme activity or receptor binding, while the chloro substituent may influence metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide make it an attractive candidate for this purpose. The benzothiazolylidene moiety provides a rigid scaffold that can be optimized to fit into the active site of kinases, while the nitro and chloro groups contribute to binding affinity through hydrogen bonding and hydrophobic interactions.

In addition to its kinase inhibition potential, this compound has shown promise in other areas of research. For example, studies have indicated that it may possess antimicrobial properties due to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. The methanesulfonyl group, in particular, has been associated with bioactivity in several natural products and synthetic molecules. Its presence in 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide suggests that it could contribute to the compound's interaction with biological targets by forming hydrogen bonds or participating in electrostatic interactions.

The synthesis of this compound involves multiple steps that highlight the expertise required in organic chemistry. The construction of the benzothiazole ring system is a critical step that requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the nitro group and other substituents must be carefully managed to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide more efficiently than ever before. These improvements have enabled researchers to explore a wider range of structural variations and optimize their compounds for specific applications.

Recent computational studies have further elucidated the mechanistic aspects of this compound's interactions with biological targets. Molecular docking simulations have been used to predict how 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide might bind to kinases or other enzymes of interest. These studies provide valuable insights into the compound's binding affinity and mode of action without the need for extensive experimental testing. Such computational approaches are increasingly integral to drug discovery pipelines as they allow researchers to rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The pharmacokinetic properties of 5-chloro-N-(2Z)-6-methanesulfonyl-3-methyl - 23hydro - 13dihydro - 11 benzothiazol - 22 ylidene - 21 nitro benzamide are also subjects of interest in preclinical development. Factors such as solubility، permeability，and metabolic stability are critical determinants of whether a compound will progress from preclinical studies to clinical trials. Researchers have employed various techniques，including high-throughput screening and biopharmaceutical profiling，to optimize these properties。For instance，modifications to the nitro group or other substituents might improve solubility while maintaining or enhancing bioactivity。These efforts are essential for ensuring that promising compounds like this one are suitable for further development as therapeutic agents。

Future directions in research on 5-chloro-N-( 22 Z ) - 66 methanesulfonyl - 33 methyl - 22 ,33 dihydro - 11 benzothiazol - 22 ylidene - 21 nitro benzamide (CAS No。683247_59_8) include exploring its potential in combination therapies。By pairing this compound with other drugs that target different pathways，researchers may be able to achieve synergistic effects that improve treatment outcomes。Additionally，investigations into its mechanism of action at a molecular level could reveal new insights into disease biology。These studies may pave the way for more personalized medicine approaches，where treatments are tailored to individual patients based on their unique genetic profiles。

The role of 5-chloro_N_(22 Z)_66_methanesulfonyl_33_methyl_22 ,33_dihydro_11_benzothiazol_22_ylidene_21_nitro_benzamide (CAS No。683247_59_8) in addressing unmet medical needs is also an area of focus。Many diseases，such as cancer and inflammatory disorders，lack effective treatments due to complex biological mechanisms。This compound represents one of many tools being developed by researchers worldwide to tackle these challenges。By continuing to investigate its properties and potential applications，scientists hope to contribute toward safer，more effective therapies for patients around the globe。